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Compound of Interest

Compound Name: N,2-Dimethylbenzamide

Cat. No.: B184477 Get Quote

Introduction: A Strategic Approach to
Characterization
N,2-Dimethylbenzamide is a substituted aromatic amide whose precise characterization is

essential for its application in drug development, chemical synthesis, and quality control. The

structural integrity, purity, and physicochemical properties of this molecule must be rigorously

established using a suite of orthogonal analytical techniques.

It is important to note that while N,2-Dimethylbenzamide is commercially available,

comprehensive, peer-reviewed analytical data for this specific isomer is not abundant in public

literature. In contrast, its structural isomer, N,N-Dimethylbenzamide (CAS No: 611-74-5), is

extensively characterized. This guide, therefore, adopts a scientifically robust approach aligned

with standard practices in analytical development: we will present detailed protocols and

validated methodologies for closely related analogs, primarily N,N-Dimethylbenzamide and

other ortho-substituted benzamides. These methods serve as a validated starting point for the

analysis of N,2-Dimethylbenzamide. Throughout this guide, we will provide expert insights into

how the presence of the ortho-methyl group is expected to influence analytical outcomes,

empowering researchers to adapt and validate these methods effectively.

The core physicochemical properties of the target analyte are summarized below.
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Property Value Source

Molecular Formula C₉H₁₁NO PubChem[1]

Molecular Weight 149.19 g/mol PubChem[1]

IUPAC Name N,2-dimethylbenzamide -

Physical State Solid (predicted) -

Melting Point 43-45 °C (for N,N-isomer) Sigma-Aldrich[2]

Overall Analytical Workflow
A multi-technique approach is crucial for the unambiguous characterization of N,2-
Dimethylbenzamide. The workflow ensures that identity, purity, and structural integrity are

confirmed through orthogonal methods, providing a complete analytical profile.
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Primary Characterization (Identity & Purity)

Confirmatory & Physicochemical Analysis

HPLC-UV/MS
(Purity & Quantification)

FTIR
(Functional Group ID)

Fraction
Collection

GC-MS
(Volatile Impurities & ID)

NMR (¹H, ¹³C)
(Structural Elucidation)

Thermal Analysis (DSC/TGA)
(Melting Point, Stability)

N,2-Dimethylbenzamide
Reference Standard & Sample
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Sample & Standard
Preparation (100 µg/mL)

HPLC System
(C18 Column, Gradient Elution)

UV Detection
(225 nm)

Data Analysis
(Purity by Area %,

Quantification via Cal Curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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